Cas no 1005584-17-7 (1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1005584-17-7
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 2111582
• PubChem ID: 17024718
• Update Time: 2025-06-20

1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-Pyrazol-3-amine
• 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine
• 1-(1-Methyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-3-ylamine
• AKOS000304512
• 1-((1-Methyl-1h-pyrazol-4-yl)methyl)-1,2-dihydro-3h-pyrazol-3-imine
• CS-0300697
• SCHEMBL15164137
• 1005584-17-7
• DA-30129
• STK312753
• EN300-1107878
• 1-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine

• Inchi： 1S/C8H11N5/c1-12-5-7(4-10-12)6-13-3-2-8(9)11-13/h2-5H,6H2,1H3,(H2,9,11)
• InChI Key： VKIXJJPTWBTTEZ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 177.101445g/mol
• Monoisotopic Mass: 177.101445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.21g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine

Introduction to 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine (CAS No. 1005584-17-7) in Modern Chemical Biology

The compound 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine, identified by the CAS number 1005584-17-7, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This bicyclic amine derivative belongs to the pyrazole class, a heterocyclic scaffold renowned for its broad biological activity and structural versatility. The presence of two pyrazole rings linked through a methyl bridge, with one ring substituted at the 4-position by a methyl group and the other at the 3-position by an amine group, endows this compound with unique electronic and steric properties that make it a compelling candidate for further exploration.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacological agents across various therapeutic areas. The pyrazole core is a privileged structure in medicinal chemistry, featuring a rich history of applications in antiviral, anti-inflammatory, anticancer, and antimicrobial therapies. The specific substitution pattern of 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine suggests potential interactions with biological targets such as enzymes and receptors, which could be exploited for therapeutic benefit.

One of the most intriguing aspects of this compound is its dual functionality. The amine group at the 3-position of the second pyrazole ring provides a site for hydrogen bonding or coordination interactions, while the methyl group at the 4-position of the first pyrazole ring influences the overall conformation and electronic properties of the molecule. Such structural features are often critical for optimizing binding affinity and selectivity in drug design. Computational studies have shown that this compound exhibits favorable physicochemical properties, including solubility and metabolic stability, which are essential for its potential use in drug development.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex pyrazole derivatives like 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity, making it feasible to conduct large-scale screenings for biological activity. These synthetic advancements are crucial for accelerating the discovery process in chemical biology.

The biological profile of 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine has been preliminarily investigated in several contexts. Preliminary in vitro assays suggest that this compound exhibits moderate activity against certain enzymatic targets, particularly those involved in inflammatory pathways. The pyrazole moiety is known to interact with heme-containing enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in mediating inflammatory responses. The presence of multiple hydrogen bond donors and acceptors in 1-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-3-amine may enhance its binding affinity to these targets.

In addition to its potential anti-inflammatory properties, this compound has shown promise in preclinical models as an inhibitor of certain kinases implicated in cancer progression. Pyrazole derivatives have been extensively studied for their ability to disrupt signaling pathways that drive tumor growth and metastasis. The structural motif of 1-(1-methyl-1H-pyrazol-4-ylmethyl)-pyrazolamines is reminiscent of known kinase inhibitors, suggesting that further optimization could yield highly potent therapeutics.

The synthesis of analogs based on CAS No. 1005584 has also provided valuable insights into structure-function relationships within this class of compounds. By systematically modifying substituents on the pyrazole rings, researchers can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. For instance, replacing the methyl group at the 4-position with other alkyl or aryl groups can alter electronic distributions and steric hindrance, thereby modulating biological activity.

One particularly exciting area of research involves leveraging pyrazole-based compounds like this one for targeted drug delivery systems. The rigid bicyclic structure offers opportunities for designing molecules that can interact specifically with biological membranes or extracellular matrices. This has implications for both therapeutic applications (e.g., site-specific drug release) and diagnostic purposes (e.g., imaging probes). Recent studies have demonstrated that functionalized pyrazoles can be incorporated into nanoparticles or conjugated to ligands that enhance cellular uptake or tissue penetration.

The role of computational chemistry in studying CAS No 1005584 cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, assess energetics, and identify key interaction sites between this compound and biological targets before conducting costly wet-lab experiments. Advanced algorithms such as molecular dynamics simulations have further refined our understanding of how these molecules behave within complex biological environments.

Looking ahead,future directions may include exploring novel synthetic routes to diversify libraries containing structures similar to 1005584, as well as employing high-throughput screening methods to identify new bioactivities associated with this scaffold. Collaborative efforts between synthetic chemists,biologists,and bioinformaticians will be essential in unlocking fully its therapeutic potential across multiple disease indications.